![molecular formula C6H10ClF2N B2376358 1,1-Difluorospiro[2.3]hexan-5-amine hydrochloride CAS No. 1955540-34-7](/img/structure/B2376358.png)
1,1-Difluorospiro[2.3]hexan-5-amine hydrochloride
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Azaspirocycles : Azaspirocycles, including structures similar to 1,1-Difluorospiro[2.3]hexan-5-amine, are synthesized through multicomponent condensation involving compounds like N-diphenylphosphinoylimines, alkynes, and zirconocene hydrochloride. These azaspirocycles are crucial for drug discovery due to their complex structures (Wipf, Stephenson, & Walczak, 2004).
Ring-Opening Reactions : Compounds structurally related to 1,1-Difluorospiro[2.3]hexan-5-amine, like 1,5-dioxaspiro[3.2]hexanes, have been studied for their ring-opening reactions with heteroatom nucleophiles. These reactions are significant for understanding the chemical behavior of spirocyclic compounds (Taboada et al., 2003).
Formation of Oxetanes : Certain Lewis acidic nucleophiles reacting with 1,5-dioxaspiro[3.2]hexanes lead to the formation of 2,2-disubstituted oxetanes. This information is relevant for understanding the reactivity of spirocyclic amines in chemical synthesis (Taboada et al., 2003).
Applications in Fluorine Chemistry
Use in Fluorinating Agents : Amine-HF adducts are reported as excellent fluorinating agents in phosphorus chemistry, indicating potential uses in the synthesis involving fluorinated compounds similar to 1,1-Difluorospiro[2.3]hexan-5-amine (Riesel, Kant, & Haenel, 1985).
Ultrafast Charge Transfer Studies : The study of ultrafast intramolecular charge transfer with tetrafluoro-aminobenzonitriles, which are structurally related, provides insights into the electronic properties of fluorinated amines, relevant to the understanding of 1,1-Difluorospiro[2.3]hexan-5-amine (Galievsky et al., 2005).
Environmental and Material Applications
- PFAS Removal by Amine-Functionalized Sorbents : Amine-containing sorbents, relevant to the structure of 1,1-Difluorospiro[2.3]hexan-5-amine, show promise in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water, contributing to environmental remediation efforts (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Properties
IUPAC Name |
2,2-difluorospiro[2.3]hexan-5-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2N.ClH/c7-6(8)3-5(6)1-4(9)2-5;/h4H,1-3,9H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGDAQAXOMRICLG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CC2(F)F)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClF2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.60 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1955540-34-7 |
Source
|
Record name | 1,1-difluorospiro[2.3]hexan-5-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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